Cas no 139086-86-5 (Benzaldehyde, 2-(1,3-dioxan-2-yl)- (9CI))

• Product Name: Benzaldehyde, 2-(1,3-dioxan-2-yl)- (9CI)
• CAS No: 139086-86-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• MDL: MFCD07700185
• CID: 1022378
• PubChem ID: 15719871
• Update Time: 2025-04-20

Benzaldehyde, 2-(1,3-dioxan-2-yl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1,3-dioxan-2-yl)- (9CI)
• 2-(1,3-Dioxan-2-yl)benzaldehyde
• SCHEMBL6157162
• Benzaldehyde, 2-(1,3-dioxan-2-yl)-
• DB-273518
• DTXSID00577348
• CS-0445665
• 139086-86-5
• AKOS006287754
• MFCD07700185

• MDL： MFCD07700185
• Inchi： 1S/C11H12O3/c12-8-9-4-1-2-5-10(9)11-13-6-3-7-14-11/h1-2,4-5,8,11H,3,6-7H2
• InChI Key： NSHMFPCAFAVGCJ-UHFFFAOYSA-N
• SMILES： O1CCCOC1C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53